Cas no 2580189-63-3 (2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid
• CAS No: 2580189-63-3
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5659277
• PubChem ID: 165893226
• Update Time: 2025-10-29

2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580189-63-3
• EN300-27727395
• 2-(2-{[(benzyloxy)carbonyl]amino}-4-hydroxycyclobutyl)acetic acid
• 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid

• Inchi： 1S/C14H17NO5/c16-12-7-11(10(12)6-13(17)18)15-14(19)20-8-9-4-2-1-3-5-9/h1-5,10-12,16H,6-8H2,(H,15,19)(H,17,18)
• InChI Key： WMRDXSVFKXLPHW-UHFFFAOYSA-N
• SMILES： OC1CC(C1CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid

Introduction to 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid (CAS No. 2580189-63-3)

2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2580189-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its cyclobutyl backbone and functionalized side chains, which contribute to its unique chemical properties and potential biological activities. The presence of both benzyloxy carbonyl and hydroxyl groups in its structure suggests a versatile role in medicinal chemistry, particularly in the development of novel therapeutic agents.

The benzyloxy carbonyl moiety is a well-known protective group in peptide synthesis, where it serves to shield amino groups during chemical modifications. Its incorporation into the cyclobutyl framework of this compound may enhance stability and facilitate controlled reactions, making it a valuable intermediate in synthetic pathways. Additionally, the hydroxyl group at the 4-position of the cyclobutyl ring introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the molecule with biological targets.

Recent advancements in drug discovery have highlighted the importance of cyclic scaffolds in designing bioactive molecules. The rigid structure of the cyclobutyl ring can improve binding affinity and selectivity when interacting with protein targets, such as enzymes or receptors. This makes compounds like 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid promising candidates for further exploration in medicinal chemistry.

In the realm of biochemical research, this compound has been studied for its potential role as a precursor in synthesizing more complex molecules. The combination of an amine group (derived from the benzyloxy carbonylamino moiety) and an acidic carboxylic group provides multiple points for functionalization, enabling chemists to tailor its properties for specific applications. Such structural features are often exploited in the design of inhibitors or modulators targeting metabolic pathways relevant to diseases like cancer, inflammation, or neurodegeneration.

One notable area where this compound has shown promise is in the development of enzyme inhibitors. The cyclobutyl scaffold can mimic natural substrates or transition states, enhancing binding interactions with enzymes. For instance, derivatives of this molecule have been investigated as potential inhibitors of kinases or other enzymes involved in signal transduction pathways. The protective nature of the benzyloxy carbonyl group ensures that reactive intermediates are stabilized during synthetic modifications, allowing for precise control over reaction outcomes.

The hydroxyl group on the cyclobutyl ring also contributes to its versatility, as it can participate in hydrogen bonding networks both within the molecule and with external partners. This feature is particularly important when designing molecules intended to interact with biological macromolecules such as proteins or nucleic acids. Hydrogen bonding interactions can significantly influence binding affinity and specificity, making them critical factors in drug design.

Recent studies have also explored the use of this compound as a building block for peptidomimetics—molecules designed to mimic peptides but with improved stability and pharmacokinetic properties. The cyclobutyl ring provides a rigid core that maintains conformational integrity, while the functional groups allow for selective modifications that enhance biological activity. Such peptidomimetics are valuable tools in drug discovery because they can bypass limitations associated with peptide-based therapeutics, such as degradation by proteases or poor oral bioavailability.

The synthesis of 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the cyclobutyl ring, followed by selective functionalization at specific positions using protecting groups like the benzyloxy carbonyl moiety. These synthetic strategies leverage advances in catalysis and green chemistry principles to improve efficiency and sustainability.

In conclusion, 2-(2-{(benzyloxy)carbonylamino}-4-hydroxycyclobutyl)acetic acid (CAS No. 2580189-63-3) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups—particularly the benzyloxy carbonyl, hydroxyl, and carboxylic acid moieties—makes it a versatile intermediate with broad applications in pharmaceutical research. As ongoing studies continue to uncover new synthetic pathways and biological activities associated with this compound, it is likely to remain a valuable asset in drug discovery efforts aimed at addressing complex diseases.